
4-Benzoylphenyl acrylate chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Benzoylphenyl acrylate

Cat. No.: B1587257 Get Quote

An In-depth Technical Guide to 4-Benzoylphenyl Acrylate

Introduction
4-Benzoylphenyl acrylate (4-BPA), CAS No. 22535-49-5, is a bifunctional molecule of

significant interest in polymer chemistry, materials science, and biomedical engineering.[1] Its

unique chemical architecture combines a photo-active benzophenone group with a

polymerizable acrylate moiety.[1] This dual functionality allows it to act as both a Type II

photoinitiator and a monomer that can be covalently incorporated into a polymer network.[1][2]

Upon exposure to ultraviolet (UV) radiation, the benzophenone chromophore generates free

radicals, which can initiate the polymerization of various unsaturated monomers.[1] Because

the photoinitiator is integrated into the growing polymer chain, it is prevented from migrating or

leaching out of the final material.[1] This non-migratory characteristic is a critical advantage

over traditional, small-molecule photoinitiators, leading to more stable, durable, and

biocompatible materials.[1]

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and key applications of 4-Benzoylphenyl acrylate, with a focus on its relevance to

researchers, scientists, and professionals in drug development and materials science.
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The structure of 4-BPA consists of a central phenyl ring substituted with a benzoyl group at one

end and an acrylate ester at the other.

Chemical Identifiers
A summary of the key chemical identifiers for 4-Benzoylphenyl acrylate is presented in Table

1.

Identifier Value

CAS Number 22535-49-5[3][4][5]

Molecular Formula C₁₆H₁₂O₃[1][5][6]

Molecular Weight 252.26 g/mol [1][5][6]

IUPAC Name (4-benzoylphenyl) prop-2-enoate[7]

Synonyms
4-(Acryloyloxy)benzophenone, p-

Acryloxybenzophenone[8][9][10]

InChI Key LTYBJDPMCPTGEE-UHFFFAOYSA-N[4]

SMILES
C=CC(=O)OC1=CC=C(C=C1)C(=O)C2=CC=C

C=C2[5][7]

Physicochemical Properties
The key physical and chemical properties of 4-BPA are summarized in Table 2.
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Property Value

Physical Form Solid, White to Light yellow powder/crystal[4][11]

Melting Point 47.0 to 51.0 °C

Boiling Point 407 °C at 760 mmHg[7]

Density ~1.2 g/cm³[11]

Refractive Index ~1.576[1][11]

Purity Typically >95-98% (by HPLC or GC)[4][5][8][11]

Solubility

Soluble in common organic solvents like

dichloromethane (DCM) and methyl ethyl

ketone.[1][6]

Storage
Store refrigerated (0-10°C), sealed in a dry

environment under inert gas.[1][4][8]

Spectroscopic Data
The structure of 4-Benzoylphenyl acrylate is routinely confirmed using various spectroscopic

techniques. The characteristic data are compiled in Table 3.

Technique Characteristic Signals and Interpretation

¹H NMR
δ 7.2–8.1 ppm (m, Aromatic Protons), δ 5.8–6.5

ppm (m, Acrylate Vinyl Protons)[1]

FT-IR (cm⁻¹)

~1730 cm⁻¹ (strong, C=O stretch of ester),

~1660 cm⁻¹ (strong, C=O stretch of benzoyl

ketone), ~1637 cm⁻¹ (C=C stretch of acrylate)[1]

[12][13]

UV-Vis
λmax ≈ 286 nm (characteristic of the

benzophenone chromophore)[1]
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Synthesis
The most common laboratory-scale synthesis of 4-Benzoylphenyl acrylate is the esterification

of 4-hydroxybenzophenone with acryloyl chloride.[1] The reaction is typically performed in an

organic solvent in the presence of a base, such as triethylamine, to neutralize the hydrochloric

acid byproduct.[1]
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Caption: General workflow for the synthesis of 4-Benzoylphenyl acrylate.
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Photoinitiation Mechanism
The utility of 4-BPA as a photoinitiator stems from the benzophenone moiety. Upon absorption

of UV light (typically in the 250-300 nm range), the benzophenone group undergoes excitation

from its ground state (S₀) to an excited singlet state (S₁), followed by efficient intersystem

crossing to a more stable triplet state (T₁). This triplet state can then abstract a hydrogen atom

from a suitable donor (like a tertiary amine or the polymer backbone itself) to generate a pair of

free radicals, which subsequently initiate polymerization.

molecule

Intersystem
Crossing

4-BPA (Triplet State T₁)

radical polymer4-BPA (Ground State S₀)
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Radical Generation
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Caption: Simplified mechanism of UV-induced polymerization using 4-BPA.

Applications in Research and Development
The unique properties of 4-BPA make it a valuable tool in several advanced applications.

Hydrogels for Tissue Engineering and Drug Delivery: 4-BPA is widely used to fabricate stable

and tunable hydrogel scaffolds.[1][2] The light-controlled crosslinking allows for precise

manipulation of the hydrogel's mechanical properties (e.g., stiffness) and architecture to

guide cell behavior or create stimuli-responsive networks for on-demand drug release.[1][2]

[14]

UV-Curable Coatings and Adhesives: As a polymerizable photoinitiator, 4-BPA is a core

component in solvent-free, radiation-curable systems for coatings, inks, and adhesives.[1][3]

[7] The covalent integration into the polymer matrix ensures high stability and prevents the

leaching of the initiator.[1][14]

Functional and Smart Materials: Researchers have incorporated 4-BPA into terpolymers to

create surfaces with exceptional antifogging and oil-repellent properties.[1] Its photo-

responsiveness is harnessed to develop advanced sensors, actuators, and other smart

materials that react to light stimuli.[14]

Experimental Protocols
Protocol: Synthesis of 4-Benzoylphenyl Acrylate
This protocol is a generalized procedure based on the common esterification reaction.[1][6]

Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen),

dissolve 4-hydroxybenzophenone (1.0 eq) and triethylamine (1.1 eq) in a suitable anhydrous

solvent, such as dichloromethane (DCM).

Reaction Initiation: Cool the solution in an ice bath (0°C). Add acryloyl chloride (1.05 eq)

dropwise to the stirred solution over 30 minutes.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).
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Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the

organic layer sequentially with a dilute HCl solution, saturated sodium bicarbonate solution,

and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

or by recrystallization (e.g., from a hexane/ethyl acetate mixture) to yield pure 4-
Benzoylphenyl acrylate.

Protocol: Characterization and Quality Control
To ensure the identity and purity of the synthesized product, a series of analytical tests should

be performed.

Nuclear Magnetic Resonance (NMR): Dissolve a small sample in a deuterated solvent (e.g.,

CDCl₃) and acquire ¹H and ¹³C NMR spectra. Confirm the presence of characteristic peaks

for aromatic and vinyl protons and the absence of starting material signals.[1]

Fourier-Transform Infrared (FT-IR) Spectroscopy: Acquire an IR spectrum of the solid

product. Verify the presence of the strong carbonyl stretching bands for the ester (~1730

cm⁻¹) and ketone (~1660 cm⁻¹) groups and the disappearance of the broad -OH stretch from

the 4-hydroxybenzophenone starting material.[1]

High-Performance Liquid Chromatography (HPLC): Determine the purity of the final product

by HPLC, using a suitable mobile phase (e.g., acetonitrile/water gradient) and a UV detector.

[1]

Melting Point Analysis: Measure the melting point of the purified solid and compare it to the

literature value (47-51°C) as a final check of purity.[1]
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Caption: Standard workflow for the analytical characterization of 4-BPA.

Safety and Handling
4-Benzoylphenyl acrylate is intended for research use only.[1][11] Users should handle the

compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. It is known to be air and heat sensitive and

should be stored under refrigerated conditions.[1] For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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